5-Chloro-6-[4-[4-(4-methylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 5-chloro-6-[4-[4-(4-methylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H26ClN5O/c1-24-9-11-25(12-10-24)6-2-3-13-27-18-4-7-26(8-5-18)20-19(21)14-17(15-22)16-23-20/h14,16,18H,4-13H2,1H3
• InChI Key: DMQLMAPISQCHRW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC#CCOC2CCN(CC2)C3=C(C=C(C=N3)C#N)Cl
• Molecular Formula: C20H26ClN5O
• Molecular Weight: 387.9 g/mol

Description

This compound is a Protein Tyrosine Kinase/RTK class compound with a molecular weight of 584.09 and a molecular formula of C29H39ClN7O2P. It is not intended for human or veterinary use, but for research use only.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a central pyrimidine ring substituted with various functional groups. It includes a 4-methylpiperazin-1-yl group, a but-2-ynoxy group, and a piperidin-1-yl group.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, it’s worth noting that pyrimidines with halogens at the 2- and 4-positions are excellent starting materials for introducing different groups into the pyrimidine ring.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 584.09 and a molecular formula of C29H39ClN7O2P. Unfortunately, specific physical and chemical properties like melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Anticancer Research

• Imatinib (Gleevec) , a well-known tyrosine kinase inhibitor, has revolutionized the treatment of chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GISTs). The synthesis of imatinib involves the key intermediate N-(3-amino-4-methylphenyl)-4-(4-methylpiperazin-1-ylmethyl)benzamide , which is derived from 4-methyl-3-nitrophenyl-4-methylpiperazin-1-yl-substituted benzamides. .

Apoptosis Induction

• Another derivative, 8-cyclopentyl-2-[4-(4-methyl-piperazin-1-yl)-phenylamino]-7-oxo-7,8-dihydro-pyrido[2,3-d]pyrimidine-6-carbonitrile , has demonstrated potent activity in inducing apoptosis in tumor cells. .

Mechanism of Action

The compound is a covalent JAK3 inhibitor that exploits a unique cysteine (Cys909) residue in JAK3. This makes it a useful tool to pharmacologically interrogate JAK3-dependent biology.

Safety and Hazards

While specific safety and hazard information for this compound is not available, general precautions for handling similar compounds include wearing approved masks/respirators, suitable gloves/gauntlets, protective clothing, and eye protection.

Future Directions

The compound’s role as a selective covalent JAK3 inhibitor makes it a promising tool for future research in JAK3-dependent biology. Its potential applications could be vast, given the fundamental importance of the JAK-STAT signaling pathway in innate immunity, inflammation, and hematopoiesis.